Cas no 1857710-58-7 ((2,2-Difluorocyclopentyl)methanethiol)

• Product Name: (2,2-Difluorocyclopentyl)methanethiol
• CAS No: 1857710-58-7
• MF: C₆H₁₀F₂S
• MW: 152.205407619476
• CID: 5977477
• PubChem ID: 130813444
• Update Time: 2025-06-09

(2,2-Difluorocyclopentyl)methanethiol Chemical and Physical Properties

Names and Identifiers

• 1857710-58-7
• EN300-4646361
• (2,2-difluorocyclopentyl)methanethiol
• (2,2-Difluorocyclopentyl)methanethiol

• Inchi： 1S/C6H10F2S/c7-6(8)3-1-2-5(6)4-9/h5,9H,1-4H2
• InChI Key： ZZOAQXDVRZPXHJ-UHFFFAOYSA-N
• SMILES： SCC1CCCC1(F)F

Computed Properties

• Exact Mass: 152.04712782g/mol
• Monoisotopic Mass: 152.04712782g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 103
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 1Ų

Additional information on (2,2-Difluorocyclopentyl)methanethiol

Introducing (2,2-Difluorocyclopentyl)methanethiol (CAS No. 1857710-58-7): A Compound with Promising Applications in Modern Chemistry and Biology

CAS No. 1857710-58-7, identified chemically as (2,2-Difluorocyclopentyl)methanethiol, represents a novel compound that has garnered significant attention in the fields of organic synthesis and pharmaceutical research. This compound, characterized by its unique structural framework featuring a difluorocyclopentyl moiety and a methanethiol functional group, exhibits intriguing chemical properties that make it a valuable candidate for various applications. The presence of fluorine atoms introduces specific electronic and steric effects, which can modulate the reactivity and biological activity of the molecule.

The (2,2-Difluorocyclopentyl)methanethiol structure is particularly noteworthy due to its potential in designing advanced materials and bioactive molecules. The cyclopentyl ring, a common structural motif in natural products and pharmaceuticals, provides stability and flexibility, while the methanethiol group serves as a versatile handle for further functionalization. The dual presence of fluorine atoms further enhances the compound's utility by influencing its metabolic pathways and interaction with biological targets.

Recent advancements in synthetic chemistry have enabled the efficient preparation of (2,2-Difluorocyclopentyl)methanethiol, making it more accessible for research purposes. The synthesis typically involves multi-step reactions that carefully construct the cyclopentyl ring while introducing the fluorine atoms and the methanethiol group. These synthetic strategies often leverage palladium-catalyzed cross-coupling reactions, which provide high selectivity and yield, crucial for producing compounds intended for biological studies.

In the realm of pharmaceutical research, (2,2-Difluorocyclopentyl)methanethiol has shown promise as a building block for drug candidates. Its structural features suggest potential applications in developing molecules that interact with biological receptors or enzymes. For instance, the fluorine atoms can enhance binding affinity by participating in hydrophobic interactions or by modulating electronic properties at binding sites. Additionally, the methanethiol group can be oxidized to form disulfides or modified further to introduce other functional groups, expanding its synthetic utility.

One of the most exciting aspects of (2,2-Difluorocyclopentyl)methanethiol is its potential in medicinal chemistry. Researchers are exploring its derivatives as lead compounds for treating various diseases. The difluorocyclopentyl scaffold has been observed to improve pharmacokinetic properties such as solubility and metabolic stability, which are critical factors in drug development. Furthermore, the methanethiol moiety can serve as a target for designing molecules that modulate specific biological pathways.

The compound's unique structure also makes it an interesting candidate for materials science applications. Fluorinated cyclic compounds often exhibit enhanced thermal stability and chemical resistance, making them suitable for use in high-performance polymers or coatings. The methanethiol group can be incorporated into materials to introduce specific functionalities, such as chelating agents or recognition sites for molecular sensors.

Current research is delving into understanding the mechanistic aspects of (2,2-Difluorocyclopentyl)methanethiol interactions with biological systems. Studies have begun to unravel how this compound behaves within cellular environments and how it can be tailored to achieve desired pharmacological effects. Techniques such as NMR spectroscopy, X-ray crystallography, and computational modeling are being employed to gain insights into its molecular behavior.

The development of new synthetic methodologies is also a key focus area. Researchers are striving to develop more efficient routes to (2,2-Difluorocyclopentyl)methanethiol, particularly those that minimize waste and improve scalability. Green chemistry principles are being integrated into these processes to ensure sustainability while maintaining high yields and purity standards.

Future directions in the study of (2,2-Difluorocyclopentyl)methanethiol include exploring its role in drug discovery pipelines and developing novel materials based on its structural framework. As our understanding of its properties grows, so too will its applications across various scientific disciplines. The compound exemplifies how innovative molecular design can lead to breakthroughs in both chemistry and biology.

In conclusion,(2,2-Difluorocyclopentyl)methanethiol (CAS No. 1857710-58-7) stands out as a versatile and promising compound with diverse applications. Its unique structural features offer opportunities for advancements in pharmaceuticals, materials science, and synthetic chemistry. Continued research into this molecule will undoubtedly yield new insights and innovations that benefit multiple scientific fields.